Cas no 2228616-65-5 (tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate
• CAS No: 2228616-65-5
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 5888892
• PubChem ID: 165665309
• Update Time: 2025-10-31

tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate
• EN300-1882722
• 2228616-65-5
• tert-butyl N-[4-methoxy-3-(3-sulfanylpropyl)phenyl]carbamate

• Inchi： 1S/C15H23NO3S/c1-15(2,3)19-14(17)16-12-7-8-13(18-4)11(10-12)6-5-9-20/h7-8,10,20H,5-6,9H2,1-4H3,(H,16,17)
• InChI Key： NJLROQVPASOKEC-UHFFFAOYSA-N
• SMILES： SCCCC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.6Ų

Additional information on tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228616-65-5)

tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228616-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate and sulfanylpropyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the tert-butyl protecting group and methoxy substitution, make it highly valuable for applications in drug discovery and medicinal chemistry.

The growing interest in tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate is driven by its potential role in modulating enzyme activity and targeting specific biological pathways. Researchers are particularly intrigued by its sulfhydryl (-SH) group, which can participate in redox reactions and form disulfide bonds, a property exploited in the design of prodrugs and enzyme inhibitors. The compound's CAS No. 2228616-65-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

In the context of current trends, tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate aligns with the rising demand for sustainable chemistry and green synthesis methods. Scientists are exploring eco-friendly catalytic systems to produce this compound efficiently, minimizing waste and energy consumption. Additionally, its applications in peptide modification and bioconjugation techniques are gaining traction, as these approaches are pivotal for developing next-generation therapeutics.

Another hot topic linked to this compound is its utility in proteomics and chemical biology. The sulfanylpropyl moiety enables site-specific labeling of proteins, facilitating advanced studies in protein-protein interactions and post-translational modifications. This capability is particularly valuable in cancer research and neurodegenerative disease studies, where precise molecular tools are essential for unraveling complex mechanisms.

From a commercial perspective, tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in custom synthesis. Its CAS No. 2228616-65-5 is a key identifier in procurement databases, underscoring its importance in the supply chain for high-value intermediates. Quality control and scalability are critical considerations for manufacturers, ensuring consistency in research and industrial applications.

Looking ahead, the versatility of tert-butyl N-4-methoxy-3-(3-sulfanylpropyl)phenylcarbamate positions it as a promising candidate for further innovation. Whether in drug delivery systems, biomaterial engineering, or diagnostic agents, this compound continues to inspire multidisciplinary collaborations. As scientific inquiries evolve, its role in addressing global health challenges and advancing precision medicine will likely expand, solidifying its status as a cornerstone in modern chemistry.